![molecular formula C20H32O2 B1210837 Dictyoxepin CAS No. 63250-21-5](/img/structure/B1210837.png)
Dictyoxepin
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Overview
Description
Dictyoxepin is a natural product found in Dictyota dichotoma with data available.
Scientific Research Applications
1. Bacterial Biofilm Inhibition
Dictyoxepin, isolated from the Caribbean alga Dictyota pinnatifida, has demonstrated mild inhibition properties against Escherichia coli biofilms. This suggests its potential as a controlling agent for bacterial biofilms, which are significant in nosocomial infections (Rubiano-Buitrago et al., 2019).
2. Dictyostelium Research Tool
While not directly related to this compound, research tools like dictyExpress, a web-based platform, support the exploration of gene expression data, including those related to compounds like this compound. These tools facilitate biomedical research, including studies on cellular behavior, gene functions, and molecular medicine, which can indirectly support research on this compound and similar compounds (Rot et al., 2009).
3. Dictyostelium in Biomedical Research
Research on Dictyostelium discoideum, a model organism, has contributed to understanding various biological processes relevant to human health. This includes research on cellular and developmental functions, potentially aiding studies involving this compound (Williams et al., 2006).
Properties
CAS No. |
63250-21-5 |
---|---|
Molecular Formula |
C20H32O2 |
Molecular Weight |
304.5 g/mol |
IUPAC Name |
(5aS,8S,9R,9aS)-1,5a-dimethyl-8-[(2R)-6-methylhept-5-en-2-yl]-7,8,9,9a-tetrahydro-6H-3-benzoxepin-9-ol |
InChI |
InChI=1S/C20H32O2/c1-14(2)7-6-8-15(3)17-9-10-20(5)11-12-22-13-16(4)18(20)19(17)21/h7,11-13,15,17-19,21H,6,8-10H2,1-5H3/t15-,17+,18+,19-,20+/m1/s1 |
InChI Key |
HFYSUZOICYWQHK-ZKIDJSGLSA-N |
Isomeric SMILES |
CC1=COC=C[C@]2([C@@H]1[C@@H]([C@@H](CC2)[C@H](C)CCC=C(C)C)O)C |
SMILES |
CC1=COC=CC2(C1C(C(CC2)C(C)CCC=C(C)C)O)C |
Canonical SMILES |
CC1=COC=CC2(C1C(C(CC2)C(C)CCC=C(C)C)O)C |
Synonyms |
dictyoxepin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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